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Compound of Interest

Compound Name:
N-ethyl-2-nitro-N-

phenylbenzamide

Cat. No.: B5610612

Get Quote

Executive Summary & Operational Directive
N-ethyl-2-nitro-N-phenylbenzamide is a nitro-aromatic amide intermediate used primarily in

organic synthesis and medicinal chemistry applications. While not classified as a P-listed

acutely hazardous substance under US EPA RCRA regulations (40 CFR § 261.33), its nitro-

aromatic moiety dictates specific thermal destruction requirements to prevent environmental

persistence and potential mutagenicity.

Core Directive: All waste streams containing this compound must be routed for High-

Temperature Incineration. Under no circumstances should this compound be disposed of via

sanitary sewer systems or municipal trash.

Chemical Profile & Hazard Mechanism[1][2]
To safely handle waste, one must understand the chemical's failure modes. The two primary

functional groups—the nitro group (-NO₂) and the amide linkage (-CONR-)—dictate the stability

and reactivity profile.

Physicochemical Properties Table
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Property Data Operational Implication

CAS Number 328259-21-8
Use for waste profile

generation.

Molecular Formula C₁₅H₁₄N₂O₃
High carbon/nitrogen content

requires complete combustion.

Molecular Weight 270.29 g/mol Heavy organic solid.

Physical State Solid (Powder/Crystal)
Particulate control (HEPA)

required during transfer.

Solubility
Low in water; High in DMSO,

MeOH

Waste will likely be in organic

solvent streams.

Reactivity
Stable; Incompatible with

strong reducers

DO NOT mix with hydrides

(e.g., LiAlH₄) in waste drums.

Mechanism of Hazard
Nitro-Aromatic Reduction: In the presence of strong reducing agents (Zinc/HCl, Hydrides),

the nitro group can reduce to an amine or hydroxylamine. Hydroxylamines are often more

toxic and mutagenic than the parent nitro compound. Disposal implication: Segregate from

reducing waste streams.

Amide Hydrolysis: Strong acids or bases can hydrolyze the amide bond, releasing N-

ethylaniline and 2-nitrobenzoic acid. While not explosive, this alters the waste profile and can

generate heat.[1]

Waste Characterization & Regulatory Classification
(RCRA)[3]
Proper classification is the legal backbone of laboratory disposal. This protocol assumes

adherence to US EPA Resource Conservation and Recovery Act (RCRA) standards, which are

harmonized globally with most OECD nations.

Step 1: Is it a "Listed" Waste?
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P-List (Acutely Toxic): No.

U-List (Toxic): No.

F-List (Non-specific source): Only if dissolved in F-listed solvents (e.g., Acetone, Methanol,

Toluene).

Step 2: Is it a "Characteristic" Waste?
Ignitability (D001): No (unless in flammable solvent).

Corrosivity (D002): No (Neutral pH).

Reactivity (D003): Low risk. Mono-nitro compounds are generally stable, unlike poly-nitro

aromatics (e.g., TNT). However, it is an organic oxidizer sensitizer.

Toxicity (D004-D043): Not specifically regulated by TCLP, but treated as toxic due to

structural alerts.

Final Waste Code Assignment
Pure Substance: Non-Regulated Chemical Waste (destined for incineration).

In Solution: Assign codes based on the solvent (e.g., D001 for Methanol solutions).

Disposal Protocol: The "Self-Validating" Workflow
This protocol uses a "Check-Verify-Act" system to ensure no step is missed.

Scenario A: Solid Waste (Pure Compound or
Contaminated Debris)

Container: High-Density Polyethylene (HDPE) wide-mouth jar.

Segregation: Do not mix with oxidizers (peroxides) or strong reducers.

Labeling: "Hazardous Waste - Solid Organic - Toxic."

Action: Seal container. Tape lid. Place in secondary containment.
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Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)

Container: HDPE or Glass solvent carboy (5L or 20L).

Compatibility Check: Ensure the solvent carrier is compatible with the carboy material.

pH Check: Neutralize to pH 5–9 if the reaction involved strong acids/bases before adding to

the solvent waste drum to prevent drum pressurization.

Action: Funnel into "Non-Halogenated Organic Waste" stream (unless halogenated solvents

like DCM were used).

Scenario C: Trace Contaminated Glassware
Triple Rinse: Rinse glassware 3x with Acetone or Ethanol.

Rinsate Disposal: Pour rinsate into Scenario B (Liquid Waste) container.

Glass Disposal: Defaced/Cleaned glass goes to "Broken Glass" bin (Non-hazardous).

Visual Decision Matrix (Graphviz)
The following diagram illustrates the segregation logic required to prevent cross-reactivity in the

waste stream.
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Waste Generation:
N-ethyl-2-nitro-N-phenylbenzamide
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Figure 1: Segregation logic flow ensuring separation of halogenated and non-halogenated

streams, both terminating in high-temperature incineration.

Emergency Spill Response
In the event of a powder spill outside of a fume hood:

Isolate: Mark the area. Evacuate unnecessary personnel.
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PPE: Don double nitrile gloves, lab coat, and N95 (or P100) respirator to prevent inhalation

of nitro-aromatic dust.

Contain: Cover spill with wet paper towels (dampened with water or ethanol) to prevent dust

generation.

Collect: Scoop the wet slurry into the Solid Waste container.

Clean: Wash surface with soap and water; collect wash water into Liquid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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